Cas no 216144-94-4 (1H,1H-Perfluoro-1-hexadecanol)

• Product Name: 1H,1H-Perfluoro-1-hexadecanol
• CAS No: 216144-94-4
• MF: C₁₆H₃F₃₁O
• MW: 800.14493393898
• MDL: MFCD00236626
• CID: 254032
• PubChem ID: 2782186
• Update Time: 2025-06-10

1H,1H-Perfluoro-1-hexadecanol Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanol,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-hentriacontafluoro-
• 1H,1H-Perfluoro-1-hexadecanol
• 1H,1H-Perfluoroheptyl p-toluenesulfonate
• 1H,1H-Perfluorohexadecan-1-ol
• 1-Hexadecanol,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-hen...
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-hentriacontafluorohexadecan-1-ol
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-hentriacontafluoro-1-hexadecanol
• PC6069
• MFCD00236626
• A815527
• FT-0676885
• KOOXQXFAIXTUHZ-UHFFFAOYSA-N
• SCHEMBL1983621
• 216144-94-4
• DTXSID80381965
• 2, 2, 3, 3, 4, 4, 5, 5, 6, 6, 7, 7, 8, 8, 9, 9, 10, 10, 11, 11, 12, 12, 13, 13, 14, 14, 15, 15, 16, 16, 16-hentriacontafluorohexadecan-1-ol
• NS00018851

• MDL： MFCD00236626
• Inchi： 1S/C16H3F31O/c17-2(18,1-48)3(19,20)4(21,22)5(23,24)6(25,26)7(27,28)8(29,30)9(31,32)10(33,34)11(35,36)12(37,38)13(39,40)14(41,42)15(43,44)16(45,46)47/h48H,1H2
• InChI Key： KOOXQXFAIXTUHZ-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(C(C(CO)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 799.96900
• Monoisotopic Mass: 799.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 48
• Rotatable Bond Count: 15
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 1.74
• Melting Point: 159-161°C
• Boiling Point: 289.9°Cat760mmHg
• Flash Point: 129.1°C
• Refractive Index: 1.286
• PSA: 20.23000
• LogP: 9.43520

1H,1H-Perfluoro-1-hexadecanol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Additional information on 1H,1H-Perfluoro-1-hexadecanol

1H,1H-Perfluoro-1-hexadecanol (CAS No. 216144-94-4): An Overview of Its Properties, Applications, and Recent Research

1H,1H-Perfluoro-1-hexadecanol (CAS No. 216144-94-4) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This perfluorinated alcohol is characterized by its long perfluorinated hydrocarbon chain and a terminal hydroxyl group, which endows it with a combination of hydrophobic and hydrophilic properties. These characteristics make it an ideal candidate for a wide range of applications, from surface modification to drug delivery systems.

The chemical structure of 1H,1H-Perfluoro-1-hexadecanol is represented by the formula C₁₆F₃₃OH. The perfluorinated chain imparts exceptional chemical stability and low surface energy, while the hydroxyl group provides reactivity and the ability to form hydrogen bonds. This dual nature makes the compound highly useful in various scientific and industrial contexts.

In recent years, significant advancements have been made in understanding the properties and applications of 1H,1H-Perfluoro-1-hexadecanol. One of the most notable areas of research is its use in surface modification. The compound's low surface energy and high chemical stability make it an excellent choice for creating superhydrophobic surfaces. These surfaces have applications in self-cleaning materials, anti-fouling coatings, and biomedical devices.

Another promising application of 1H,1H-Perfluoro-1-hexadecanol is in drug delivery systems. The compound's ability to form stable micelles or vesicles in aqueous solutions makes it a valuable component in the development of nanocarriers for targeted drug delivery. Recent studies have shown that these nanocarriers can enhance the solubility and bioavailability of poorly soluble drugs, thereby improving their therapeutic efficacy.

The environmental impact of perfluorinated compounds has been a subject of concern due to their persistence and potential toxicity. However, 1H,1H-Perfluoro-1-hexadecanol has been found to be relatively less toxic compared to other perfluorinated compounds. This makes it a more environmentally friendly option for certain applications. Researchers are continuously exploring ways to further reduce the environmental footprint of perfluorinated compounds while maintaining their beneficial properties.

In the field of materials science, 1H,1H-Perfluoro-1-hexadecanol has been used to create novel materials with unique properties. For example, when incorporated into polymer matrices, it can significantly enhance the thermal stability and mechanical strength of the resulting composites. These composites have potential applications in aerospace, automotive, and electronic industries.

The pharmaceutical industry has also shown interest in 1H,1H-Perfluoro-1-hexadecanol. Its ability to improve the solubility and stability of drugs makes it a valuable excipient in pharmaceutical formulations. Additionally, its low toxicity and biocompatibility make it suitable for use in topical formulations and other medical applications.

In conclusion, 1H,1H-Perfluoro-1-hexadecanol (CAS No. 216144-94-4) is a multifaceted compound with a wide range of applications across various fields. Its unique combination of properties makes it an attractive candidate for surface modification, drug delivery systems, materials science, and pharmaceutical research. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern scientific and industrial practices.